Cas no 1069114-80-2 (2-(2-bromo-4-methylphenyl)acetonitrile)

2-(2-bromo-4-methylphenyl)acetonitrile structure
1069114-80-2 structure
Product Name:2-(2-bromo-4-methylphenyl)acetonitrile
CAS No:1069114-80-2
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD18392226
CID:1181931
PubChem ID:83350262
Update Time:2025-04-20

2-(2-bromo-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-4-methylphenyl)acetonitrile
    • SureCN1423552
    • ACMC-20mjwm
    • CTK0C7679
    • 2H-pyran, 2-(2-bromo-4-methylphenoxy)tetrahydro-
    • 2-(2-bromo-4-methyl-phenoxy)-tetrahydropyran
    • AK140907
    • 2-(2-bromo-4-methylphenyl)acetonitrile
    • 2-(2-bromo-4-methylphenoxy)tetrahydro-2H-pyran
    • 2-bromo-4-methylphenylacetonitrile
    • (2-bromo-4-methyl-phenyl)-acetonitrile
    • AGN-PC-00O9SX
    • 2-(2-bromo-4-methylphenoxy)-tetrahydro-2H-pyran
    • MFCD18392226
    • A1-37541
    • AS-9722
    • SCHEMBL25275619
    • F86471
    • EN300-1912654
    • 1069114-80-2
    • DB-216292
    • AKOS023061095
    • MDL: MFCD18392226
    • Inchi: 1S/C9H8BrN/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6H,4H2,1H3
    • InChI Key: QVPPXJQQEUZIHP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1CC#N

Computed Properties

  • Exact Mass: 208.98401g/mol
  • Monoisotopic Mass: 208.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

2-(2-bromo-4-methylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR111407-250mg
2-(2-Bromo-4-methylphenyl)acetonitrile
1069114-80-2
250mg
£115.00 2025-02-19
Apollo Scientific
OR111407-1g
2-(2-Bromo-4-methylphenyl)acetonitrile
1069114-80-2
1g
£350.00 2025-02-19
abcr
AB497793-1 g
2-(2-Bromo-4-methylphenyl)acetonitrile
1069114-80-2
1g
€587.00 2023-04-19
Enamine
EN300-1912654-0.05g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
0.05g
$612.0 2023-09-17
Enamine
EN300-1912654-0.1g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
0.1g
$640.0 2023-09-17
Enamine
EN300-1912654-0.25g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
0.25g
$670.0 2023-09-17
Enamine
EN300-1912654-0.5g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
0.5g
$699.0 2023-09-17
Enamine
EN300-1912654-1.0g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
1g
$728.0 2023-05-31
Enamine
EN300-1912654-2.5g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
2.5g
$1428.0 2023-09-17
Enamine
EN300-1912654-5.0g
2-(2-bromo-4-methylphenyl)acetonitrile
1069114-80-2
5g
$2110.0 2023-05-31
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.